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Compound of Interest

Compound Name: (4-Aminobenzyl)phosphonic Acid

Cat. No.: B1267361 Get Quote

An In-depth Technical Guide to (4-Aminobenzyl)phosphonic Acid (CAS 5424-27-1)

Introduction
(4-Aminobenzyl)phosphonic acid, with CAS number 5424-27-1, is a synthetic ligand and an

organophosphorus compound.[1] It is recognized for its role as an inhibitor of alkaline

phosphatase and is utilized in various biochemical and electrochemical applications.[2][3] Its

structural similarity to natural phosphates allows it to interact with biological targets, making it a

compound of interest in drug development and proteomics research.[4][5] This guide provides

a comprehensive overview of its properties, applications, and relevant experimental protocols

for researchers and scientists.

Physicochemical and Spectral Data
The fundamental properties of (4-Aminobenzyl)phosphonic acid are summarized below,

providing key data for laboratory use and characterization.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₇H₁₀NO₃P [6][7][8]

Molecular Weight 187.13 g/mol [1][6]

Appearance
White to light yellow/orange

solid powder or crystal
[6][7]

Melting Point 325°C (decomposes) [1][6][7]

Purity ≥95% to >98.0% (HPLC) [7]

Density 1.471 g/cm³ (Predicted) [1][9]

Boiling Point
463.0°C at 760 mmHg

(Predicted)
[1][9]

pKa 1.98 ± 0.10 (Predicted) [1]

Solubility

Slightly soluble in DMF;

Soluble at 1 mg/mL in 1 M

NH₄OH

[1][2]

Table 2: Spectral and Identification Data
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Identifier Value Source

CAS Number 5424-27-1 [6][10][11]

MDL Number MFCD00070204 [1][6]

PubChem CID 223978 [8]

InChI Key
NEKHKXMBGWNTOO-

UHFFFAOYSA-N
[8]

InChI

1S/C7H10NO3P/c8-7-3-1-6(2-

4-7)5-12(9,10,11)/h1-

4H,5,8H2,(H2,9,10,11)

SMILES Nc1ccc(CP(O)(O)=O)cc1 [8]

Synonyms
p-Aminobenzylphosphonic

acid, 4-ABPA, NSC 12117
[1][11]

Safety and Handling
(4-Aminobenzyl)phosphonic acid is classified as an irritant. Proper safety precautions are

mandatory when handling this compound.

Table 3: GHS Hazard and Precautionary Information
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Category Information Source

Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [1][12]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][12]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[1]

Storage Temperature -20°C [1]

Personal Protective Equipment
Dust mask (type N95),

eyeshields, gloves
[13]

Handling Advice

Avoid contact with skin, eyes,

and clothing. Use in a well-

ventilated area. Wash hands

thoroughly after handling.

[12]

Biological Activity and Applications
(4-Aminobenzyl)phosphonic acid is primarily known for its inhibitory effects on alkaline

phosphatase. Its applications extend to purification techniques and electrochemistry, with

emerging research into other areas of bioactivity.

Alkaline Phosphatase Inhibition
(4-Aminobenzyl)phosphonic acid acts as an inhibitor of alkaline phosphatase, with a

reported Ki (inhibition constant) of 1.1 mM for the bovine intestine enzyme.[2][3] This inhibitory

action is a key feature driving its use in biochemical studies.
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Standard Enzymatic Reaction
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Caption: Enzyme inhibition by (4-Aminobenzyl)phosphonic acid.

Affinity Chromatography
Leveraging its ability to bind to alkaline phosphatase, this compound is used in affinity

chromatography for the purification of the enzyme.[2] The phosphonic acid moiety acts as a

ligand, selectively binding the target enzyme from a complex mixture.
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Affinity Chromatography Workflow

Start

Step 1: Matrix Preparation
Covalent attachment of

(4-Aminobenzyl)phosphonic acid
to chromatography support.

Step 2: Column Loading
Crude protein mixture containing

Alkaline Phosphatase (AP) is
passed through the column.

Step 3: Binding
AP binds specifically to the

immobilized phosphonic acid ligand.
Other proteins pass through.

Step 4: Elution
A change in pH or ionic strength
disrupts the binding, releasing

the purified AP.

End: Purified
Alkaline Phosphatase
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General Synthesis Workflow

Reactants

Aromatic Aldehyde
(e.g., 4-Nitrobenzaldehyde)

Reaction
(Arbuzov-type)

Primary Amine Phosphorous Acid

Intermediate Product
(e.g., Nitro-substituted phosphonic acid)

Solvent:
Tetramethylenesulfone

Reduction Step
(if starting with nitro-group)

(4-Aminobenzyl)phosphonic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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